Cas no 1337600-93-7 (3-(2-BROMO-6-CHLOROPHENYL)MORPHOLINE)

• Product Name: 3-(2-BROMO-6-CHLOROPHENYL)MORPHOLINE
• CAS No: 1337600-93-7
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5581648
• PubChem ID: 130001754
• Update Time: 2025-05-21

3-(2-BROMO-6-CHLOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(2-BROMO-6-CHLOROPHENYL)MORPHOLINE
• Morpholine, 3-(2-bromo-6-chlorophenyl)-
• 1337600-93-7
• EN300-1898334

• Inchi： 1S/C10H11BrClNO/c11-7-2-1-3-8(12)10(7)9-6-14-5-4-13-9/h1-3,9,13H,4-6H2
• InChI Key： FFZURVBWPUJBPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1COCCN1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±42.0 °C(Predicted)
• pka: 7.49±0.40(Predicted)

Additional information on 3-(2-BROMO-6-CHLOROPHENYL)MORPHOLINE

Comprehensive Overview of 3-(2-BROMO-6-CHLOROPHENYL)MORPHOLINE (CAS No. 1337600-93-7): Properties, Applications, and Industry Insights

3-(2-Bromo-6-chlorophenyl)morpholine (CAS No. 1337600-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and chlorinated morpholine derivative is characterized by its unique molecular structure, combining a morpholine ring with a 2-bromo-6-chlorophenyl substituent. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

Recent trends in chemical research highlight growing interest in halogenated aromatic compounds like 3-(2-bromo-6-chlorophenyl)morpholine, especially in the development of novel therapeutic agents. Search engine data reveals frequent queries about "morpholine derivatives in drug design" and "brominated pharmaceutical intermediates," reflecting the compound's relevance in contemporary medicinal chemistry. The presence of both bromine and chlorine atoms in its structure enhances its potential for diverse chemical transformations, making it particularly useful for cross-coupling reactions in organic synthesis.

The physicochemical properties of CAS 1337600-93-7 contribute to its versatility in research applications. With a molecular weight of 276.55 g/mol, this compound typically appears as a white to off-white crystalline powder under standard conditions. Its morpholine moiety provides excellent solubility in common organic solvents, while the aromatic halogen substituents offer multiple sites for further functionalization. These characteristics have made it a subject of numerous studies exploring structure-activity relationships in bioactive molecules.

In pharmaceutical applications, 3-(2-bromo-6-chlorophenyl)morpholine serves as a crucial building block for the development of potential CNS-active compounds. The morpholine ring is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs targeting neurological disorders. Current research focuses on optimizing the compound's derivatives for improved blood-brain barrier penetration, addressing one of the most challenging aspects in neuropharmaceutical development.

The agrochemical industry has also shown interest in CAS 1337600-93-7 derivatives for developing novel crop protection agents. The combination of halogen atoms with the morpholine scaffold has demonstrated promising activity against various plant pathogens. Recent patents highlight its potential in creating more environmentally friendly pesticides with reduced ecological impact, aligning with the growing demand for sustainable agricultural chemicals.

From a synthetic chemistry perspective, 3-(2-bromo-6-chlorophenyl)morpholine offers multiple advantages. The bromine atom serves as an excellent leaving group for palladium-catalyzed coupling reactions, while the chlorine atom can participate in selective transformations. This dual functionality has made the compound particularly valuable in parallel synthesis and combinatorial chemistry approaches, enabling rapid generation of diverse molecular libraries for high-throughput screening.

Quality control and analytical characterization of 1337600-93-7 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. Recent advancements in analytical methods have improved the detection and quantification of this compound in complex matrices, addressing common challenges in pharmaceutical impurity profiling. These developments are particularly relevant given the increasing regulatory requirements for drug intermediates.

The commercial availability of 3-(2-bromo-6-chlorophenyl)morpholine has expanded significantly in recent years, with multiple suppliers offering the compound in various purity grades. Market analysis indicates steady growth in demand, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Environmental and safety considerations for handling CAS 1337600-93-7 follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. Recent green chemistry initiatives have focused on developing more sustainable synthetic routes to such intermediates, reducing waste generation and energy consumption.

Future research directions for 3-(2-bromo-6-chlorophenyl)morpholine derivatives appear promising, particularly in the areas of targeted drug delivery and materials science. The compound's structural features make it an attractive candidate for developing smart materials and molecular probes. Emerging applications in optoelectronics and polymer chemistry further expand its potential utility beyond traditional pharmaceutical uses.

In conclusion, 3-(2-bromo-6-chlorophenyl)morpholine (CAS No. 1337600-93-7) represents a versatile and valuable chemical entity with broad applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative research in drug discovery, materials science, and beyond, positioning it as an important compound in contemporary chemical research and development.